Formestane

• IUPAC Name: (8R,9S,10R,13S,14S)-4-hydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
• InChI: InChI=1S/C19H26O3/c1-18-10-8-15(20)17(22)14(18)4-3-11-12-5-6-16(21)19(12,2)9-7-13(11)18/h11-13,22H,3-10H2,1-2H3/t11-,12-,13-,18+,19-/m0/s1
• InChI Key: OSVMTWJCGUFAOD-KZQROQTASA-N
• Canonical SMILES: CC12CCC(=O)C(=C1CCC3C2CCC4(C3CCC4=O)C)O
• Isomeric SMILES: C[C@]12CCC(=O)C(=C1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CCC4=O)C)O
• Molecular Formula: C19H26O3
• DSSTOX Substance ID: DTXSID3034113
• Molecular Weight: 302.4 g/mol
• Solubility: Insoluble
• Mechanism of Action: Formestane is a second generation, irreversible, steroidal aromatase inhibitor. It inhibits the aromatase enzyme responsible for converting androgens to estrogens, thereby preventing estrogen production. Breast cancer may be estrogen sensitive or insensitive. A majority of breast cancers are estrogen sensitive. Estrogen sensitive breast cancer cells depend on estrogen for viability. Thus removal of estrogen from the body can be an effective treatment for hormone sensitive breast cancers. Formestane has been targeted specifically for the treatment of postmenopausal women. Unlike premenopausal women who produce most estrogen in the ovaries, postmenopausal women produce most estrogen in peripheral tissues with the help of the aromatase enzyme. Formestane, an aromatase inhibitor, can thus help to decrease the local production of estrogen by blocking the aromatase enzyme in peripheral tissues (ie. adispose tissue of the breast) to treat hormone sensitive breast cancer.
• CAS RN: 566-48-3

Description

It inhibits the enzyme aromatase, which is responsible for converting androgens into estrogens, thereby reducing estrogen levels in the body . This compound is not active orally and was available only as an intramuscular depot injection .

Scientific Research Applications

Formestane has a wide range of scientific research applications:

Chemistry: Used as a reference compound in the study of aromatase inhibitors.

Biology: Investigated for its effects on estrogen-dependent cellular processes.

Medicine: Primarily used in the treatment of estrogen receptor-positive breast cancer in postmenopausal women.

Industry: Utilized in the development of new aromatase inhibitors and related therapeutic agents.

Mechanism of Action

Formestane exerts its effects by irreversibly inhibiting the aromatase enzyme, which converts androgens into estrogens . By blocking this conversion, this compound reduces estrogen levels in the body, thereby inhibiting the growth of estrogen-sensitive breast cancer cells . The molecular targets include the aromatase enzyme and estrogen receptors .

Biochemical Analysis

Biochemical Properties

Formestane plays a crucial role in biochemical reactions by inhibiting the aromatase enzyme, which is responsible for converting androgens to estrogens. This inhibition is irreversible, meaning that once this compound binds to the aromatase enzyme, it permanently deactivates it . The compound interacts with various biomolecules, including enzymes like aromatase and proteins involved in estrogen synthesis. These interactions are essential for reducing estrogen levels in the body, thereby limiting the growth of estrogen-dependent cancer cells .

Cellular Effects

This compound has significant effects on various cell types and cellular processes. In breast cancer cells, it reduces estrogen levels, which in turn diminishes the proliferation of estrogen-dependent cancer cells . This reduction in estrogen also impacts cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound’s influence on the estrogen receptor pathway leads to decreased expression of genes involved in cell cycle progression and proliferation . Additionally, this compound’s androgenic metabolites can inhibit the growth of cancer cells by hindering the accessibility of cyclin D1, a protein crucial for cell cycle regulation .

Molecular Mechanism

At the molecular level, this compound exerts its effects by binding to the aromatase enzyme and inhibiting its activity . This binding prevents the conversion of androgens to estrogens, thereby reducing estrogen levels in the body. This compound also acts as a prohormone to 4-hydroxytestosterone, an active steroid with weak androgenic activity and mild aromatase inhibitor activity . The inhibition of aromatase leads to decreased estrogen synthesis, which is critical for the treatment of estrogen-receptor positive breast cancer .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound has poor oral bioavailability and must be administered bi-weekly by intramuscular injection . Studies have shown that this compound’s stability and degradation are influenced by its administration route, with intramuscular injections providing a sustained release of the drug . Long-term effects on cellular function include sustained suppression of estrogen levels and continued inhibition of cancer cell proliferation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound effectively reduces estrogen levels without significant adverse effects . At higher doses, toxic effects such as neurodevelopmental abnormalities have been observed in male rats . These findings highlight the importance of optimizing dosage to achieve therapeutic benefits while minimizing adverse effects.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily through its interaction with the aromatase enzyme . The compound undergoes rapid and extensive hepatic metabolism, resulting in the formation of glucuronide conjugates of 4-hydroxytestosterone and other metabolites . These metabolic pathways are crucial for the drug’s elimination from the body and its overall pharmacokinetic profile .

Transport and Distribution

This compound is transported and distributed within cells and tissues primarily through its administration route . Intramuscular injections lead to a sustained release of the drug, allowing for consistent plasma levels over time . The compound is mainly eliminated by metabolism, with renal excretion of metabolites accounting for the majority of the dose . This distribution pattern ensures that this compound remains effective in reducing estrogen levels over an extended period.

Subcellular Localization

The subcellular localization of this compound is primarily within the cytoplasm, where it interacts with the aromatase enzyme . This localization is essential for its activity as an aromatase inhibitor, as it needs to be in close proximity to the enzyme to exert its effects. Additionally, this compound’s metabolites may also localize to specific cellular compartments, influencing their activity and function .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Formestane involves the oxidation of 5alpha-3-androsten-17-one with hydrogen peroxide in formic acid to produce an epoxide intermediate. This intermediate, without isolation, yields 3alpha,4beta-dihydroxy-5alpha-androstan-17-one .

Industrial Production Methods: In industrial settings, this compound is prepared as an intramuscular depot formulation. The preparation involves dissolving the active ingredient in a suitable solvent, followed by sterilization and packaging in single-dose vials for intramuscular injection .

Chemical Reactions Analysis

Types of Reactions: Formestane undergoes several types of chemical reactions, including:

Oxidation: Conversion of androgens to estrogens by inhibiting the aromatase enzyme.

Reduction: Reduction of the ketone group to a hydroxyl group.

Substitution: Formation of various derivatives by substituting different functional groups.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide in formic acid.

Reduction: Sodium borohydride or lithium aluminum hydride.

Substitution: Various halogenating agents and nucleophiles.

Major Products:

4-Hydroxyandrostenedione: The primary product formed from the oxidation of androgens.

4-Hydroxytestosterone: A weak androgenic steroid formed as a prohormone.

Comparison with Similar Compounds

Formestane is unique among aromatase inhibitors due to its steroidal structure and irreversible binding to the aromatase enzyme . Similar compounds include:

Exemestane: Another steroidal aromatase inhibitor with a similar mechanism of action.

Anastrozole: A non-steroidal aromatase inhibitor that is orally active.

Letrozole: Another non-steroidal aromatase inhibitor used in the treatment of breast cancer.

This compound’s uniqueness lies in its irreversible inhibition of aromatase and its use as an intramuscular depot injection, whereas other inhibitors like Anastrozole and Letrozole are orally active .